Cas no 863305-85-5 (4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol)

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol structure
863305-85-5 structure
Product Name:4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
CAS No:863305-85-5
Molecular Formula:C11H12N2OS
Molecular Weight:220.291
MDL:MFCD04117801
CID:3142940
PubChem ID:2763702

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Properties

Names and Identifiers

    • 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
    • 4-(2-Imino-2,3-dihydrothiazol-4-yl)-2,6-dimethylphenol
    • 4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol
    • AKOS005070109
    • 2X-0717
    • DTXSID701265307
    • 4-(2-Amino-4-thiazolyl)-2,6-dimethylphenol
    • 4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol
    • MFCD04117801
    • 863305-85-5
    • EN300-1844156
    • CS-0279431
    • MDL: MFCD04117801
    • InChIKey: WJPPIXIXQOGLGE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H12N2OS/c1-6-3-8(4-7(2)10(6)14)9-5-15-11(12)13-9/h3-5,14H,1-2H3,(H2,12,13)

Computed Properties

  • Exact Mass: 220.06703418Da
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 220.06703418Da
  • Heavy Atom Count: 15
  • Complexity: 215
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Melting Point: 126-130°C

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI76478-1mg
4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol
863305-85-5 >95%
1mg
$201.00 2024-04-19
abcr
AB156746-500 mg
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol; .
863305-85-5
500 mg
€215.40 2023-07-20
Ambeed
A461817-1g
4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol
863305-85-5 95+%
1g
$146.0
Chemenu
CM526703-1g
4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol
863305-85-5 95%
1g
$145 2023-01-04
Crysdot LLC
CD11041984-5g
4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol
863305-85-5 95+%
5g
$432
Enamine
EN300-1844156-0.05g
4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol
863305-85-5
0.05g
$1056.0 2023-09-19
TRC
A028080-250mg
4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
863305-85-5
250mg
$ 220.00 2022-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350101-50mg
4-(2-Imino-2,3-dihydrothiazol-4-yl)-2,6-dimethylphenol
863305-85-5 95+%
50mg
¥28512.00

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:863305-85-5)4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
A1182815
Purity:99%
Quantity:5g
Price($):392.0